
A Comparative Guide to the Mechanical
Properties of Polycarbonates from Diverse

Bisphenols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,2-Bis(2-hydroxy-5-

biphenylyl)propane

Cat. No.: B1355102 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of

Polycarbonate Performance Based on Bisphenol Structure

Polycarbonates, a class of high-performance thermoplastics, are renowned for their exceptional

impact resistance, optical clarity, and dimensional stability. The specific mechanical and thermal

properties of a polycarbonate are intrinsically linked to the chemical structure of the bisphenol

monomer from which it is derived. This guide provides a comparative analysis of the

mechanical properties of polycarbonates synthesized from various bisphenols, supported by

experimental data and detailed methodologies. Understanding these differences is crucial for

material selection in demanding applications, from medical devices to advanced engineering

components.

Quantitative Comparison of Mechanical and
Thermal Properties
The selection of a specific bisphenol as a building block for polycarbonate significantly

influences the final polymer's characteristics. The following table summarizes key mechanical

and thermal property data for polycarbonates derived from Bisphenol A (BPA), a bio-based

isosorbide (ISB), and copolymers of BPA with Tetramethylbisphenol A (TMBPA). Data for
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polycarbonates based solely on Bisphenol F (BPF), Bisphenol S (BPS), and Bisphenol AF

(BPAF) is not readily available in a directly comparable format in the public domain.

Property
Bisphenol A
(BPA)
Polycarbonate

Isosorbide
(ISB)
Polycarbonate

BPA/TMBPA
Copolymer
Polycarbonate

Test Standard

Mechanical

Properties

Tensile Strength 54 - 72 MPa[1] 73.3 MPa[2]

Increased with

TMBPA

content[3]

ASTM D638

Tensile Modulus 1.6 - 2.4 GPa[1] 534 MPa[2]

Increased with

TMBPA

content[3]

ASTM D638

Elongation at

Break
8 - 135 %[1]

Higher than BPA-

PC[2]
- ASTM D638

Notched Izod

Impact
600 - 850 J/m[4]

Lower than BPA-

PC[5]
- ASTM D256

Thermal

Properties

Glass Transition

Temp. (Tg)
~147 °C[6]

Similar to BPA-

PC[2]

150.20 - 154.26

°C[3]
ASTM D3418

Decomposition

Temp. (Td5%)

~450 °C (in air)

[7]
~350 °C[2] - ASTM E1131

Note: The properties of polycarbonates can vary depending on the specific grade, molecular

weight, and processing conditions.

The Influence of Bisphenol Structure on
Polycarbonate Properties
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The structural variations in the bisphenol monomer unit directly impact the polymer chain's

rigidity, packing efficiency, and intermolecular forces. This, in turn, dictates the macroscopic

mechanical and thermal properties of the resulting polycarbonate.

Relationship Between Bisphenol Structure and Polycarbonate Properties

Bisphenol Monomers

Resulting Polycarbonate Properties

Bisphenol A (BPA)
- Isopropylidene bridge

Mechanical Properties
- Impact Strength
- Tensile Strength

- Modulus

Good balance

Thermal Properties
- Glass Transition Temp. (Tg)

- Thermal Stability

Moderate Tg

Bisphenol F (BPF)
- Methylene bridge

Potentially higher flexibility

Bisphenol S (BPS)
- Sulfonyl group

Higher Tg due to polar sulfonyl group

Bisphenol AF (BPAF)
- Hexafluoroisopropylidene bridge

Significantly higher Tg
due to bulky, polar CF3 groups

Chemical Resistance

Improved chemical resistance

Click to download full resolution via product page

Caption: Logical diagram illustrating how different bisphenol structures influence the key

properties of the resulting polycarbonates.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies. Below are

detailed descriptions of the key experimental protocols used to characterize the mechanical

and thermal properties of polycarbonates.

Mechanical Property Testing
1. Tensile Testing (ASTM D638)

This test method is used to determine the tensile properties of plastics.

Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or

machining from a sheet of the polycarbonate material. The dimensions of the specimen are
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specified in the ASTM D638 standard, with Type I being the most common for rigid plastics.

Test Procedure: The specimen is mounted in the grips of a universal testing machine. An

extensometer is attached to the specimen to measure the elongation accurately. A tensile

load is applied to the specimen at a constant crosshead speed until it fractures. The load and

elongation are recorded throughout the test.

Data Analysis: The following properties are calculated from the load-extension curve:

Tensile Strength: The maximum stress the material can withstand before breaking.

Tensile Modulus (Young's Modulus): A measure of the material's stiffness, calculated from

the initial linear portion of the stress-strain curve.

Elongation at Break: The percentage increase in length of the specimen at the point of

fracture.

2. Notched Izod Impact Testing (ASTM D256)

This test is used to determine the impact resistance of plastics.

Specimen Preparation: A rectangular bar of the polycarbonate material is prepared, and a V-

shaped notch is machined into it to create a stress concentration point.

Test Procedure: The notched specimen is clamped in a vertical position in the Izod impact

tester. A pendulum with a known weight is released from a specified height, swinging down

to strike the notched side of the specimen.

Data Analysis: The energy absorbed by the specimen to fracture is measured by the height

to which the pendulum swings after breaking the specimen. The impact strength is typically

reported in Joules per meter (J/m) or foot-pounds per inch (ft-lb/in) of notch width.

Thermal Property Testing
1. Differential Scanning Calorimetry (DSC) (ASTM D3418)

DSC is used to determine the thermal transitions of a polymer, such as the glass transition

temperature (Tg).
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Specimen Preparation: A small, accurately weighed sample (typically 5-10 mg) of the

polycarbonate is placed in an aluminum pan, which is then hermetically sealed.

Test Procedure: The sample pan and an empty reference pan are placed in the DSC cell.

The cell is heated at a controlled rate, and the difference in heat flow required to raise the

temperature of the sample and the reference is measured.

Data Analysis: The glass transition temperature (Tg) is identified as a step change in the

heat flow curve. This temperature represents the point at which the amorphous regions of

the polymer transition from a rigid, glassy state to a more flexible, rubbery state.

2. Thermogravimetric Analysis (TGA) (ASTM E1131)

TGA is used to measure the thermal stability and decomposition temperature of a polymer.

Specimen Preparation: A small, accurately weighed sample of the polycarbonate is placed in

a tared TGA pan.

Test Procedure: The sample is heated in a controlled atmosphere (typically nitrogen or air) at

a constant rate. The weight of the sample is continuously monitored as a function of

temperature.

Data Analysis: The decomposition temperature (often reported as Td5%, the temperature at

which 5% weight loss occurs) is determined from the resulting weight loss versus

temperature curve. This provides an indication of the material's thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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